Cas no 70644-49-4 (1-Piperidinepropanoicacid, 3-methyl-, ethyl ester)
70644-49-4 structure
Product Name:1-Piperidinepropanoicacid, 3-methyl-, ethyl ester
CAS No:70644-49-4
MF:C11H21NO2
MW:199.28994345665
CID:568033
PubChem ID:116670
Update Time:2025-04-19
1-Piperidinepropanoicacid, 3-methyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1-Piperidinepropanoicacid, 3-methyl-, ethyl ester
- ethyl 3-(3-methylpiperidin-1-yl)propanoate
- ETHYL 3-METHYL-1-PIPERIDINEPROPIONATE
- ETHYL 3-METHYL-1-PIPERIDINEPROPIONATE, 95
- Ethyl 3-methylpiperidine-1-propionate
- 70644-49-4
- 1-Piperidinepropanoic acid, 3-methyl-, ethyl ester
- SCHEMBL8294664
- Ethyl 3-methyl-1-piperidinepropionate,95
- NS00063195
- DTXSID50887707
- EINECS 274-719-5
- AKOS008963100
-
- Inchi: 1S/C11H21NO2/c1-3-14-11(13)6-8-12-7-4-5-10(2)9-12/h10H,3-9H2,1-2H3
- InChI Key: AATMBDYQEPKVEN-UHFFFAOYSA-N
- SMILES: O(CC)C(CCN1CCCC(C)C1)=O
Computed Properties
- Exact Mass: 199.15733
- Monoisotopic Mass: 199.157
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.7
- Topological Polar Surface Area: 29.5A^2
Experimental Properties
- Density: 0.945 g/mL at 25 °C(lit.)
- Boiling Point: 111-112 °C13 mm Hg(lit.)
- Flash Point: 211 °F
- Refractive Index: n20/D 1.453(lit.)
- PSA: 29.54
1-Piperidinepropanoicacid, 3-methyl-, ethyl ester Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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